Cas no 2034550-27-9 (N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-[4-(trifluoromethoxy)phenyl]acetamide)

• Product Name: N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-[4-(trifluoromethoxy)phenyl]acetamide
• CAS No: 2034550-27-9
• MF: C₁₇H₁₅F₃N₄O₃
• MW: 380.321213960648
• CID: 5353009
• Update Time: 2025-05-17

N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-[4-(trifluoromethoxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(4-(trifluoromethoxy)phenyl)acetamide
• N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-[4-(trifluoromethoxy)phenyl]acetamide
• N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-[4-(trifluoromethoxy)phenyl]acetamide

• Inchi： 1S/C17H15F3N4O3/c1-24-8-2-3-13(24)16-22-15(27-23-16)10-21-14(25)9-11-4-6-12(7-5-11)26-17(18,19)20/h2-8H,9-10H2,1H3,(H,21,25)
• InChI Key： USOJFXRERCEDLN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CC(NCC1=NC(C2=CC=CN2C)=NO1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 500
• XLogP3: 2.5
• Topological Polar Surface Area: 82.2

Additional information on N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-[4-(trifluoromethoxy)phenyl]acetamide

N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-[4-(trifluoromethoxy)phenyl]acetamide: A Comprehensive Overview

The compound with CAS No. 2034550-27-9, commonly referred to as N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-[4-(trifluoromethoxy)phenyl]acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a 1,2,4-oxadiazole ring system and a trifluoromethoxy substituent. The presence of these functional groups makes it a valuable compound in the fields of pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery due to their unique electronic properties and ability to interact with biological targets. The trifluoromethoxy group, a key feature of this compound, is known for its high electron-withdrawing capacity, which enhances the stability and bioavailability of the molecule. This makes it particularly suitable for applications in antiviral therapies and cancer treatment, where stability and targeted delivery are critical.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes to optimize the yield and purity of the compound. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality. This approach not only enhances the efficiency of production but also aligns with the growing demand for sustainable chemical processes.

In terms of applications, this compound has shown promising results in agricultural chemistry as a potential herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a candidate for developing eco-friendly crop protection agents. Additionally, its structural similarity to certain neurotransmitters suggests its potential role in neuroprotective therapies, particularly in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed its strong binding affinity to several protein targets, including cytochrome P450 enzymes and serine proteases. Such findings underscore its potential as a lead compound in drug design programs aimed at developing novel therapeutic agents.

The environmental impact of this compound has also been a topic of interest among researchers. Studies indicate that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemical agents. Furthermore, its degradation pathways under various environmental conditions have been thoroughly investigated, ensuring its safe use in agricultural and industrial settings.

In conclusion, N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-[4-(trifluoromethoxy)phenyl]acetamide (CAS No. 2034550-27-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.